1-[4-(1,3-Thiazol-5-ylmethyl)piperazin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-(1,3-thiazol-5-ylmethyl)piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C11H15N3OS/c1-2-11(15)14-5-3-13(4-6-14)8-10-7-12-9-16-10/h2,7,9H,1,3-6,8H2
• InChI Key: XRLBKEQUOZDLGU-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCN(CC1)CC2=CN=CS2
• Molecular Formula: C11H15N3OS
• Molecular Weight: 237.32 g/mol
• CAS No.: 2224363-39-5

Description

The compound “1-[4-(1,3-Thiazol-5-ylmethyl)piperazin-1-yl]prop-2-en-1-one” is a complex organic molecule. It contains a thiazole ring, which is a five-membered heterocycle containing one sulfur and one nitrogen atom. Thiazoles are a basic scaffold found in many natural compounds and have gained considerable attention due to their broad applications in different fields.

Synthesis Analysis

The synthesis of thiazole derivatives often involves the C − H substitution reaction of thiazole by the catalysis of the palladium/copper system, carried out in the presence of tetrabutylammonium fluoride under mild conditions. Various 2,5-diarylthiazole derivatives have been synthesized in good yields.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazoles are known to undergo a variety of chemical reactions. They are used in the synthesis of various drugs and other biologically active compounds. The specific reactions that “this compound” undergoes would depend on the specific conditions and reagents present.

Physical and Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2. The specific physical and chemical properties of “this compound” would need to be determined experimentally.

Mechanism of Action

The mechanism of action of thiazole derivatives can vary widely depending on the specific compound and its biological target. Thiazoles are found in many potent biologically active compounds, such as antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective drugs.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with “1-[4-(1,3-Thiazol-5-ylmethyl)piperazin-1-yl]prop-2-en-1-one” would depend on a variety of factors including its physical and chemical properties, how it is used, and the extent of exposure. Proper safety precautions should always be taken when handling chemical compounds.

Future Directions

Thiazoles and their derivatives continue to be an area of active research due to their wide range of biological activities. Future research may focus on the design and development of new thiazole-based compounds with improved potency and selectivity for their biological targets. Additionally, research may also focus on improving the synthesis methods for these compounds to increase yields and reduce costs.